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Compound of Interest

Compound Name: ME3221

Cat. No.: B1676122 Get Quote

Product Identifier: ME3221 Chemical Name: 3-Methoxy-2,6-dimethyl-4-((2'-(1H-tetrazol-5-yl)-

[1,1'-biphenyl]-4-yl)methoxy)pyridine CAS Number: 139958-16-0 Class: Angiotensin II Receptor

Antagonist

Disclaimer: No specific Safety Data Sheet (SDS) for ME3221 (CAS 139958-16-0) was publicly

available at the time of this writing. The following guidance is based on the safety profiles of

structurally related compounds, particularly those containing a tetrazole functional group.

Tetrazole-containing compounds can present significant hazards, and it is imperative to handle

ME3221 with extreme caution, assuming it may share these hazardous properties. All

laboratory personnel must be thoroughly trained on the potential risks and proper handling

procedures before working with this compound.

I. Hazard Summary and Personal Protective
Equipment (PPE)
Given the presence of the tetrazole moiety, ME3221 should be treated as a potentially

hazardous substance. The primary concerns are flammability, potential for explosive

decomposition, and toxicity. The following table summarizes the potential hazards and the

recommended personal protective equipment.
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Hazard Class
Potential Hazard
Description

Required Personal
Protective Equipment
(PPE)

Flammability
Tetrazole compounds can be

flammable solids.[1]

- Flame-retardant lab coat.-

Work should be conducted in a

well-ventilated area, away from

open flames, sparks, and other

ignition sources.[1][2]

Explosivity

Some tetrazole compounds

are explosive and sensitive to

shock, friction, or heat,

especially when dry.[3][4]

- Safety glasses with side

shields or chemical safety

goggles are mandatory.[1][3]-

A face shield may be

necessary when handling

larger quantities or when there

is a risk of splashing or

projectile hazards.

Acute Toxicity

May be toxic if swallowed, in

contact with skin, or if inhaled.

[1]

- Gloves: Chemical-resistant

gloves (e.g., nitrile) are

required.[1][3] Gloves should

be inspected before use and

changed frequently.-

Respiratory Protection: A

NIOSH-approved respirator

should be used, especially

when handling the powder

outside of a certified chemical

fume hood or glove box.[1][3]

The type of respirator will

depend on the potential for

airborne concentration.

Irritation May cause skin, eye, and

respiratory tract irritation.[3]

- Eye Protection: Chemical

safety goggles are essential to

prevent eye contact.[1][3]- Skin

Protection: A lab coat and

proper gloves are necessary to
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prevent skin contact.[1][3]-

Respiratory Protection: Use in

a well-ventilated area or with

local exhaust ventilation to

minimize inhalation.[2][3]

II. Operational Plan for Safe Handling
A systematic approach is crucial for minimizing risks when working with ME3221. The following

workflow outlines the key steps for safe handling from receipt to disposal.

Preparation Handling Disposal

Review SDS of
Analogous Compounds

Conduct Hazard
Assessment

Designate Work Area
(Fume Hood)

Assemble Required
PPE

Weighing and
Solution Preparation

(in Fume Hood)

Proceed to Handling Perform Experiment Decontaminate
Work Surfaces

Segregate Waste
(Solid & Liquid)

Proceed to Disposal Label Waste
Containers

Dispose via Approved
Hazardous Waste Stream

Click to download full resolution via product page

Figure 1: Safe Handling Workflow for ME3221.

Experimental Protocol: Weighing and Solution Preparation

Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Gather all necessary equipment (e.g., analytical balance, spatulas, glassware, solvent).

Don all required PPE as outlined in the table above.

Weighing:

Perform all manipulations of solid ME3221 within the fume hood to minimize inhalation

exposure.
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Use anti-static weigh paper or a weighing boat.

Carefully transfer the desired amount of ME3221 to a tared container. Avoid creating dust.

Solution Preparation:

Add the solvent to the vessel containing the weighed ME3221 slowly to avoid splashing.

If necessary, sonicate or stir the mixture within the fume hood until the compound is fully

dissolved.

Cap the container securely.

Cleanup:

Carefully clean the spatula and any other utensils used.

Wipe down the work surface in the fume hood with an appropriate solvent and then a

cleaning agent.

Dispose of all contaminated materials (e.g., weigh paper, gloves) in the designated

hazardous waste container.

III. Disposal Plan
Proper disposal of ME3221 and associated waste is critical to ensure safety and environmental

compliance.

Waste Segregation:

Solid Waste: All solid materials contaminated with ME3221 (e.g., gloves, weigh paper,

paper towels) should be collected in a dedicated, labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, labeled hazardous waste container. Do not mix with other waste streams unless

compatibility has been confirmed.
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Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name of the contents, including "ME3221".

Disposal: All waste must be disposed of through the institution's official hazardous waste

management program. Follow all local, state, and federal regulations for the disposal of

hazardous chemical waste. Never dispose of ME3221 down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

